Cas no 2466-76-4 (1-imidazol-1-ylethanone)

• Product Name: 1-imidazol-1-ylethanone
• CAS No: 2466-76-4
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD00005287
• CID: 43022
• PubChem ID: 24845151
• Update Time: 2025-08-04

1-imidazol-1-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Imidazol-1-yl)ethanone
• 4-ACETYLIMIDAZOLE
• N-ACETYLIMIDAZOLE
• NAI
• TIMTEC-BB SBB008874
• 1-acetyl-1h-imidazol
• 1-Acetyl-1H-imidazole
• 1-acetyl-imidazol
• Acetylimidazole
• Imidazole, 1-acetyl-N-Acetylimidazole
• 1-Imidazolylmethyl ketone
• N-ACETYLIMIDAZOL
• N-ACETYLIMIDAZOLE extrapure AR
• 1-Imidazol-1-ylethanone
• 1-(1H-Imidazole-1-yl)ethanone
• 1-Acetylimidazole
• 1-ACETHYLIMIDAZOLE OR N-ACETHYLIMIDAZOLE
• 2,2′-Dihydroxy-4-methoxybenzophenone
• 1H-Imidazole,1-acetyl
• IMIDAZOLE,1-ACETYL
• SCHEMBL26238
• Q27102162
• Q-102345
• AS-11932
• FT-0629821
• 1-acetyl imidazole
• IMIDAZOLE, 1-ACETYL-
• A0694
• BDBM7944
• AKOS005208084
• 1- acetylimidazole
• A5057
• 2466-76-4
• SY049533
• MLS001074864
• 1H-Imidazole, 1-acetyl-
• CCRIS 6534
• 1,1-[but-2-yne-1,4-diylbis(oxy)]bispropan-2-ol
• 1-Acetyl-1H-imidazole #
• AM20090278
• CHEMBL1592087
• SMR000568396
• 1-(1H-imidazol-1-yl)ethanone;N-Acetylimidazole
• N-acetyl imidazole
• 1-(1H-imidazol-1-yl)ethan-1-one
• Z1255402643
• 1-(methylcarbonyl)imidazole
• AC-7521
• NS00046189
• MFCD00005287
• 5-23-04-00218 (Beilstein Handbook Reference)
• Ethanone, 1-(1H-imidazol-1-yl)-
• Imidazole N-1 deriv. 5
• HMS2234I07
• UNII-ZMP8X1Y11G
• C02560
• OZAGREL IMPURITY 1
• 1-Acetylimidazole, 98%
• NCGC00246992-01
• EINECS 219-577-7
• CS-0010103
• DTXSID8062440
• EN300-748826
• CHEBI:16984
• BRN 0108425
• 1-Acetylimidazole, Vetec(TM) reagent grade, 98%
• ZMP8X1Y11G
• 3-acetylimidazole
• DB-031677
• imidazole, N-acetyl-
• 1-imidazol-1-ylethanone

• MDL： MFCD00005287
• Inchi： 1S/C5H6N2O/c1-5(8)7-3-2-6-4-7/h2-4H,1H3
• InChI Key： VIHYIVKEECZGOU-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=NC=C1
• BRN： 108425

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.9

Experimental Properties

• Color/Form: Colorless crystals
• Density: 1.2111 (rough estimate)
• Melting Point: 99-105 °C (lit.)
• Boiling Point: 222.0±23.0°C at 760 mmHg
• Flash Point: 88 °C
• Refractive Index: 1.4800 (estimate)
• Solubility: water: soluble50mg/mL, clear, colorless
• Water Partition Coefficient: Hydrolyzes in water. Solubility in methanol (almost transparency).
• PSA: 34.89000
• LogP: 0.54320
• Solubility: Easily hydrolyzed.
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-imidazol-1-ylethanone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-21
• RTECS：NI3400000
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-imidazol-1-ylethanone

Comprehensive Overview of 1-imidazol-1-ylethanone (CAS No. 2466-76-4): Properties, Applications, and Industry Insights

1-imidazol-1-ylethanone (CAS No. 2466-76-4) is a versatile organic compound widely recognized for its role in pharmaceutical and chemical synthesis. This imidazole derivative features a ketone functional group, making it a valuable intermediate in the production of various bioactive molecules. Its molecular structure, C₅H₆N₂O, combines the reactivity of an acetyl group with the heterocyclic stability of imidazole, enabling diverse applications in medicinal chemistry and material science.

In recent years, the demand for 1-imidazol-1-ylethanone has surged due to its utility in designing small-molecule inhibitors and enzyme modulators. Researchers frequently explore its potential in drug discovery, particularly for targeting kinase pathways and inflammatory mediators. The compound’s CAS No. 2466-76-4 is often cited in patents related to anticancer agents and antimicrobial formulations, aligning with the growing interest in precision medicine and antibiotic alternatives.

The synthesis of 1-imidazol-1-ylethanone typically involves N-acylation of imidazole, a process optimized for high yield and purity. Advanced techniques like microwave-assisted synthesis and flow chemistry have further streamlined production, addressing industry needs for sustainable manufacturing. These innovations resonate with the global push toward green chemistry, a topic frequently searched by professionals seeking eco-friendly synthetic routes.

Beyond pharmaceuticals, CAS No. 2466-76-4 finds niche applications in agrochemicals and functional materials. Its incorporation into polymer coatings enhances durability, while its role in catalysis supports breakthroughs in renewable energy technologies. Such multidisciplinary relevance makes it a recurring subject in scientific literature and industry reports.

Quality control for 1-imidazol-1-ylethanone adheres to stringent GMP standards, with analytical methods like HPLC and NMR ensuring batch consistency. Suppliers emphasize traceability and regulatory compliance, key concerns for buyers navigating global supply chains. This focus on reliability aligns with trending searches for high-purity chemicals and audited suppliers in digital marketplaces.

Emerging research explores the compound’s potential in neurological disorders, leveraging its ability to cross the blood-brain barrier. Such studies tap into widespread interest in neuroprotective agents and cognitive health, topics dominating biomedical forums. Additionally, its metal-chelating properties spark investigations into diagnostic imaging contrast agents, another hotbed of innovation.

In summary, 1-imidazol-1-ylethanone (CAS No. 2466-76-4) exemplifies the intersection of chemical ingenuity and practical utility. Its adaptability across sectors—from life sciences to advanced materials—ensures its enduring relevance. As industries prioritize molecular diversity and process efficiency, this compound remains a cornerstone of modern synthetic chemistry.